Cas no 1781576-69-9 (Benzenepropanoic acid, 4-chloro-α,α-difluoro-)

• Product Name: Benzenepropanoic acid, 4-chloro-α,α-difluoro-
• CAS No: 1781576-69-9
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 5295628
• Update Time: 2025-11-01

Benzenepropanoic acid, 4-chloro-α,α-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenepropanoic acid, 4-chloro-α,α-difluoro-

• Inchi： 1S/C9H7ClF2O2/c10-7-3-1-6(2-4-7)5-9(11,12)8(13)14/h1-4H,5H2,(H,13,14)
• InChI Key： VRDVCDDNMNONFB-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1)C(F)(F)C(=O)O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids Phenylpropanoic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Phenylpropanoic acids

Additional information on Benzenepropanoic acid, 4-chloro-α,α-difluoro-

Benzenepropanoic acid, 4-chloro-α,α-difluoro- (CAS No. 1781576-69-9): A Comprehensive Overview

Benzenepropanoic acid, 4-chloro-α,α-difluoro- (CAS No. 1781576-69-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, exhibits promising properties that make it a valuable candidate for various applications in drug development and synthetic chemistry. The presence of both chloro and fluoro substituents in its molecular structure imparts distinct reactivity and stability, which are crucial for its potential use in the synthesis of biologically active molecules.

The< strong>4-chloro-α,α-difluoro moiety in this compound plays a pivotal role in determining its chemical behavior. The chlorine atom, being highly electronegative, influences the electronic distribution within the molecule, thereby affecting its reactivity and interaction with biological targets. On the other hand, the two fluorine atoms at the α-position introduce additional electronic effects and steric hindrance, which can modulate the compound's pharmacokinetic properties. These structural features make< strong>Benzenepropanoic acid, 4-chloro-α,α-difluoro- a versatile building block for designing novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of< strong>Benzenepropanoic acid, 4-chloro-α,α-difluoro-. Research studies have highlighted its potential applications in the development of drugs targeting various diseases. For instance, preliminary investigations suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory pathways. The< strong>4-chloro and< strong>α,α-difluoro substituents are believed to enhance its binding affinity to these targets, making it a promising lead compound for further optimization.

The synthesis of< strong>Benzenepropanoic acid, 4-chloro-α,α-difluoro- involves a series of well-defined chemical transformations that highlight the expertise required in organic synthesis. The introduction of the chloro and fluoro groups necessitates precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including cross-coupling reactions and fluorination techniques, are often employed to construct the desired molecular framework. These synthetic strategies not only demonstrate the complexity of working with such compounds but also underscore the importance of innovative approaches in pharmaceutical chemistry.

The pharmacological evaluation of< strong>Benzenepropanoic acid, 4-chloro-α,α-difluoro- has revealed several intriguing properties. In vitro studies have demonstrated its ability to modulate key biological pathways associated with diseases such as cancer and neurodegeneration. The< strong>4-chloro substituent is particularly noteworthy for its role in enhancing the compound's metabolic stability and bioavailability. Additionally, the< strong>α,α-difluoro groups contribute to its lipophilicity, which is a critical factor for drug absorption and distribution within the body.

The potential therapeutic applications of< strong>Benzenepropanoic acid, 4-chloro-α,α-difluoro- extend beyond traditional drug development. Researchers are exploring its use as an intermediate in the synthesis of more complex molecules with enhanced pharmacological properties. The structural versatility of this compound allows for modifications that can fine-tune its biological activity and reduce potential side effects. Such adaptability is essential for developing next-generation drugs that meet stringent safety and efficacy standards.

The industrial significance of< strong>Benzenepropanoic acid, 4-chloro-α,α-difluoro- is further underscored by its role in advancing synthetic chemistry methodologies. The challenges associated with introducing multiple fluorine atoms into a molecular framework have driven innovation in fluorination techniques. These advancements not only benefit the synthesis of this specific compound but also contribute to broader progress in pharmaceutical chemistry. By overcoming these synthetic hurdles, researchers can develop more efficient processes for producing complex organic molecules.

In conclusion,< strong>Benzenepropanoic acid, 4-chloro-α,α-difluoro- (CAS No. 1781576-69-9) represents a significant advancement in pharmaceutical chemistry and medicinal research. Its unique structural features and promising pharmacological properties make it a valuable candidate for drug development and synthetic applications. As research continues to uncover new insights into its potential uses,< strong>Benzenepropanoic acid,< strong>4-chloro,< strong>α,< strong>α-difluoro, is poised to play a crucial role in shaping the future of medicinal chemistry.